Cas no 1448034-71-6 (N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide
• CAS No: 1448034-71-6
• MF: C₁₅H₁₈N₂O₆S
• MW: 354.378222942352
• CID: 6014727
• PubChem ID: 71803158
• Update Time: 2025-10-21

N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide
• N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]-2-[methyl(methylsulfonyl)amino]acetamide
• AKOS024554880
• F6412-2318
• VU0547868-1
• N-[4-(2H-1,3-BENZODIOXOL-5-YLOXY)BUT-2-YN-1-YL]-2-(N-METHYLMETHANESULFONAMIDO)ACETAMIDE
• N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-2-(N-methylmethylsulfonamido)acetamide
• 1448034-71-6

• Inchi： 1S/C15H18N2O6S/c1-17(24(2,19)20)10-15(18)16-7-3-4-8-21-12-5-6-13-14(9-12)23-11-22-13/h5-6,9H,7-8,10-11H2,1-2H3,(H,16,18)
• InChI Key： HBHBDDDNMUXVBL-UHFFFAOYSA-N
• SMILES： C(NCC#CCOC1=CC=C2OCOC2=C1)(=O)CN(C)S(C)(=O)=O

Computed Properties

• Exact Mass: 354.08855747g/mol
• Monoisotopic Mass: 354.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide

Research Briefing on N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide (CAS: 1448034-71-6)

The compound N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide (CAS: 1448034-71-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. Its unique chemical structure, featuring a benzodioxol moiety and a sulfonamidoacetamide group, suggests potential interactions with key enzymes or receptors involved in inflammatory and neurodegenerative diseases. Preliminary in vitro and in vivo studies have demonstrated promising results, particularly in the context of targeting protein-protein interactions that are often considered challenging for small-molecule interventions.

The synthesis of N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide has been optimized in recent publications, with improvements in yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These advancements are critical for ensuring reproducibility in subsequent biological studies.

In terms of biological activity, recent research has focused on the compound's ability to inhibit specific kinases or modulate G-protein-coupled receptors (GPCRs). For instance, one study reported significant inhibition of a kinase implicated in cancer cell proliferation, while another suggested potential applications in neuroprotection due to its effects on oxidative stress pathways. These findings underscore the compound's versatility and potential as a multi-target therapeutic agent.

Mechanistic studies have provided insights into the compound's mode of action. Molecular docking simulations and X-ray crystallography have revealed key interactions between the compound and its biological targets. These structural insights are invaluable for further optimization and the development of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Additionally, comprehensive toxicity studies are needed to assess its safety profile before advancing to clinical trials. Collaborative efforts between academic and industrial researchers are expected to address these gaps in the near future.

In conclusion, N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(N-methylmethanesulfonamido)acetamide represents a promising candidate for therapeutic development. Its unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in treating a broader range of diseases.